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Compound of Interest

Compound Name: Prostaglandin E2 serinol amide

Cat. No.: B125977

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prostaglandin E2 (PGE2) serinol amide is a stable synthetic analog of PGE2 2-glyceryl ester.
Unlike its endogenous counterpart, PGE2 serinol amide is non-hydrolyzable to PGE2, making it
a valuable tool for studying the specific signaling pathways of PGE2 glyceryl esters without the
confounding effects of conversion to PGE2.[1][2] This document provides detailed application
notes and experimental protocols for the use of PGE2 serinol amide in cell culture studies,
focusing on its role in cell signaling, and providing frameworks for investigating its potential
effects on cell proliferation and apoptosis.

Physicochemical Properties and Storage
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Property Value Reference
Molecular Formula C23H39NOs [3]
Molecular Weight 425.6 g/mol [3]
CAS Number 951209-67-9 [3]
B Soluble in Ethanol, DMSO,
Solubility [3]
and DMF
Store at -20°C as a stock
Storage solution. Avoid repeated [3]

freeze-thaw cycles.

Mechanism of Action

PGE2 serinol amide is known to activate a G protein-coupled receptor (GPCR), distinct from
the classical prostanoid EP receptors.[2][4] This activation initiates a downstream signaling
cascade involving the production of inositol 1,4,5-triphosphate (IPs), leading to the mobilization
of intracellular calcium.[2][4] Subsequently, this pathway activates Protein Kinase C (PKC) and
stimulates the phosphorylation of Extracellular signal-Regulated Kinases (ERK1/2).[2]

Signaling Pathway of PGE2 Serinol Amide

Cell Membrane

Hydrolyzes to

Click to download full resolution via product page

Caption: Signaling pathway of PGE2 serinol amide.
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Application 1: Calcium Mobilization Assay in RAW
264.7 Cells

PGE2 serinol amide has been demonstrated to induce a concentration-dependent increase in
intracellular calcium in the murine macrophage-like cell line RAW 264.7.[2] The following
protocol details the methodology for this assay.

Quantitative Data

While specific ECso values for PGE2 serinol amide are not readily available in the literature, a
study on its structural analogs suggests that compounds with an amide linkage are potent
inducers of calcium mobilization.[1] Researchers should perform a dose-response curve to
determine the ECso in their specific experimental setup.

Cell Line Assay Endpoint Expected Outcome
) o Increase in Concentration-
RAW 264.7 Calcium Mobilization ) ]
intracellular Caz+ dependent increase
H1819 (Human non- ) o Increase in Concentration-
Calcium Mobilization , _
small cell lung cancer) intracellular Caz+ dependent increase

Experimental Protocol: Calcium Mobilization Assay

This protocol is adapted from Richie-Jannetta et al., 2010.[2]
Materials:

o PGEZ2 serinol amide

* RAW 264.7 cells

o 96-well black, clear bottom plates

e FLIPR Calcium 3 Assay Kit (or equivalent)

e Hanks' Balanced Salt Solution (HBSS)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3214664/
https://pubmed.ncbi.nlm.nih.gov/20152925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214664/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Modified Tyrode's solution (10 mM HEPES, pH 7.4, 2 mM CacClz, 10 mM glucose, 150 mM
NaCl, 6 mM KCI, and 1 mM MgClz2)

¢ Probenecid

e Fluorometric Imaging Plate Reader (FLIPR) or equivalent microplate reader with
fluorescence detection capabilities

Procedure:
o Cell Seeding:

o Seed RAW 264.7 cells in a 96-well black, clear bottom plate at a density of 5 x 104
cells/well.

o Incubate for 24-48 hours at 37°C in a 5% COz2 incubator until cells are 60-70% confluent.
e Preparation of Reagents:
o Prepare a stock solution of PGE2 serinol amide in a suitable solvent (e.g., ethanol).

o On the day of the assay, prepare serial dilutions of PGE2 serinol amide in assay buffer
(equal parts HBSS and modified Tyrode's solution with 2.5 mM probenecid and 20 mM
HEPES, pH 7.4).

o Reconstitute the Calcium 3 dye according to the manufacturer's instructions in the same
assay buffer.

e Cell Loading:
o Remove the culture medium from the cells.
o Add 100 pL of the prepared Calcium 3 dye solution to each well.
o Incubate the plate for 1 hour at 37°C in the dark.

e Measurement of Calcium Mobilization:
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o Program the fluorometric plate reader to measure fluorescence intensity at an excitation
wavelength of 488 nm and an emission wavelength of 525 nm.

o Set the instrument to add 50 pL of the PGE2 serinol amide dilutions to each well.

o Establish a baseline fluorescence reading for approximately 20 seconds before the
addition of the compound.

o Record the fluorescence intensity at regular intervals (e.g., every 1.5 seconds) for at least
3 minutes after the addition of PGE2 serinol amide.

e Data Analysis:
o Calculate the change in fluorescence intensity over time for each concentration.

o Plot the peak fluorescence response against the logarithm of the PGE2 serinol amide
concentration to generate a dose-response curve.

o Determine the ECso value from the dose-response curve.

Experimental Workflow for Calcium Mobilization Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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